2,3-Difluorophenyl propionate

• Molecular Formula: C9H8F2O2
• Molecular Weight: 186.15 g/mol
• IUPAC Name: (2,3-difluorophenyl) propanoate
• InChI: InChI=1S/C9H8F2O2/c1-2-8(12)13-7-5-3-4-6(10)9(7)11/h3-5H,2H2,1H3
• InChI Key: LJSLMKDRUFGKAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1=C(C(=CC=C1)F)F

Description

2,3-Difluorophenyl propionate is a useful research compound. Its molecular formula is C9H8F2O2 and its molecular weight is 186.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g (153.7 mmol) of 2,3-difluorophenol in 150 ml of dichloromethane and 17.5 ml of pyridine are admixed dropwise at 0° C. with 14 ml (161 mmol) of propionyl chloride. The mixture is stirred for two hours and 100 ml of 2 M hydrochloric acid are added. The mixture is extracted with dichloromethane and the extracts are washed with water. Drying over sodium sulphate and the removal of the solvent in vacuo give 30.1 g of 2,3-difluorophenyl propionate.